Cas no 1965310-47-7 (2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole)

• Product Name: 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• CAS No: 1965310-47-7
• MF: C₁₇H₁₅BrN₂O₂S
• MW: 391.282202005386
• MDL: MFCD30181904
• CID: 4778170
• Update Time: 2026-02-27

2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• SB35073
• 9-bromo-2-(phenylsulfonyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
• 1H-Pyrido[4,3-b]indole, 9-bromo-2,3,4,5-tetrahydro-2-(phenylsulfonyl)-

• MDL： MFCD30181904
• Inchi： 1S/C17H15BrN2O2S/c18-14-7-4-8-16-17(14)13-11-20(10-9-15(13)19-16)23(21,22)12-5-2-1-3-6-12/h1-8,19H,9-11H2
• InChI Key： IXSOOJFZLANLKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C1=C(CCN(C1)S(C1C=CC=CC=1)(=O)=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 529
• XLogP3: 3.5
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.608±0.06 g/cm3(Predicted)
• Boiling Point: 575.0±60.0 °C(Predicted)
• pka: 16.11±0.20(Predicted)

Additional information on 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole

Introduction to 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS No. 1965310-47-7)

2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS No. 1965310-47-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and features a unique structural arrangement that includes a benzenesulfonyl group and a bromine substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole is characterized by a central indole core with additional substituents that enhance its pharmacological profile. The benzenesulfonyl group contributes to the compound's solubility and stability, while the bromine atom plays a crucial role in its reactivity and binding affinity to specific biological targets. These features make it an attractive molecule for researchers exploring new therapeutic agents.

Recent studies have highlighted the potential of 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole could be a promising lead compound for the development of anti-inflammatory drugs.

In another study published in the European Journal of Pharmacology, the compound was evaluated for its neuroprotective effects. The results indicated that 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole significantly reduced neuronal cell death induced by oxidative stress. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in cell survival. These findings open up new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole have also been investigated to assess its suitability as a drug candidate. A study conducted by a team of researchers from the University of California found that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It was well-absorbed orally and showed good bioavailability. Additionally, it demonstrated low toxicity in animal models, further supporting its potential for clinical development.

The synthetic route to produce 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole has been optimized to ensure high yield and purity. A multi-step synthesis involving aromatic substitution reactions and cyclization steps has been developed. This synthetic methodology not only facilitates large-scale production but also allows for the introduction of various functional groups to create analogs with enhanced biological activities.

In conclusion, 2-Benzenesulfonyl-9-bromo-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole (CAS No. 1965310-47-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting target for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover more about its mechanisms of action and therapeutic potential.